Cas no 117007-77-9 (5-Chloro-1-methyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 5-Chloro-1-methyl-1H-pyrazole-4-carbaldehyde
• CAS No: 117007-77-9
• MF: C₅H₅ClN₂O
• MW: 144.55899977684
• MDL: MFCD16619816
• CID: 97227
• PubChem ID: 15145019
• Update Time: 2025-11-02

5-Chloro-1-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1-methyl-1H-Pyrazole-4-carboxaldehyde
• 1H-Pyrazole-4-carboxaldehyde, 5-chloro-1-methyl-
• 5-chloro-1-Methyl-1H-pyrazole-4-carbaldehyde
• 5-chloro-1-methylpyrazole-4-carbaldehyde
• MFCD16619816
• DTXSID30569019
• CS-0108682
• 5-chloro-1-methyl-1H-pyrazol-4-carbaldehyde
• SCHEMBL378249
• AB71399
• F20208
• EN300-81648
• BRTDPKPJDXNQEX-UHFFFAOYSA-N
• A904812
• AKOS015899309
• AMY32470
• 117007-77-9
• DTXCID30519791
• DB-123914
• 5-Chloro-1-methyl-1H-pyrazole-4-carbaldehyde

• MDL： MFCD16619816
• Inchi： 1S/C5H5ClN2O/c1-8-5(6)4(3-9)2-7-8/h2-3H,1H3
• InChI Key： BRTDPKPJDXNQEX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=NN1C

Computed Properties

• Exact Mass: 144.00915
• Monoisotopic Mass: 144.0090405 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 144.56
• XLogP3: 0.7
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 5-Chloro-1-methyl-1H-pyrazole-4-carbaldehyde

5-Chloro-1-methyl-1H-pyrazole-4-carbaldehyde (CAS 117007-77-9): A Versatile Building Block in Modern Organic Synthesis

5-Chloro-1-methyl-1H-pyrazole-4-carbaldehyde (CAS 117007-77-9) is a highly valuable heterocyclic compound that has gained significant attention in pharmaceutical and agrochemical research. As a pyrazole derivative, this compound serves as a crucial intermediate in the synthesis of various biologically active molecules. The presence of both chloro and aldehyde functional groups on the pyrazole ring makes it particularly reactive and useful for further chemical transformations.

The growing interest in 5-Chloro-1-methyl-1H-pyrazole-4-carbaldehyde stems from its role in developing novel crop protection agents and pharmaceutical ingredients. Recent studies highlight its application in creating pesticide intermediates that address current challenges in sustainable agriculture. Researchers are particularly interested in how this compound can be modified to develop environmentally friendly agrochemicals with reduced ecological impact.

From a chemical perspective, 5-Chloro-1-methyl-1H-pyrazole-4-carbaldehyde (CAS 117007-77-9) demonstrates remarkable stability while maintaining high reactivity at the aldehyde group. This unique combination makes it ideal for multistep synthesis processes common in drug discovery programs. The compound's molecular weight of 144.56 g/mol and purity specifications (typically >97%) ensure consistent performance in various organic reactions.

In the pharmaceutical sector, this pyrazole aldehyde derivative has shown promise in the development of anti-inflammatory compounds and central nervous system agents. Researchers are exploring its potential in creating novel enzyme inhibitors that could lead to breakthrough treatments for chronic diseases. The compound's structural features allow for diverse modifications, making it a favorite among medicinal chemists working on structure-activity relationship studies.

The synthesis of 5-Chloro-1-methyl-1H-pyrazole-4-carbaldehyde typically involves Vilsmeier-Haack formylation of appropriate pyrazole precursors. Recent advancements in green chemistry have led to improved synthetic routes that reduce waste and energy consumption. These developments align with the growing demand for sustainable chemical processes in industrial applications.

Market analysis indicates steady growth in demand for 5-Chloro-1-methyl-1H-pyrazole-4-carbaldehyde (CAS 117007-77-9), particularly from Asia-Pacific regions where agrochemical production is expanding rapidly. Quality control standards for this compound typically include rigorous testing for impurity profiles and residual solvents to meet pharmaceutical-grade requirements.

Storage and handling of 5-Chloro-1-methyl-1H-pyrazole-4-carbaldehyde require standard laboratory precautions. The compound should be kept in airtight containers away from moisture and strong oxidizers. While not classified as highly hazardous, proper personal protective equipment should be used when handling this chemical in powder form.

Recent patent literature reveals innovative applications of 5-Chloro-1-methyl-1H-pyrazole-4-carbaldehyde in material science, particularly in the development of specialty polymers and coordination complexes. Its ability to form stable chelates with various metals opens possibilities in catalysis research and functional materials development.

For researchers working with pyrazole chemistry, 5-Chloro-1-methyl-1H-pyrazole-4-carbaldehyde offers numerous advantages. Its commercial availability in bulk quantities, coupled with well-documented reactivity patterns, makes it an attractive choice for both academic and industrial laboratories. The compound's scalable synthesis further enhances its appeal for process chemistry applications.

Future research directions for 5-Chloro-1-methyl-1H-pyrazole-4-carbaldehyde (CAS 117007-77-9) include exploration of its potential in bioconjugation chemistry and development of targeted drug delivery systems. As the chemical industry continues to emphasize atom economy and sustainable synthesis, this versatile building block is likely to see expanded applications across multiple scientific disciplines.